Cas no 58444-07-8 (5,9-Hexadecadiyne,16-chloro-)
5,9-Hexadecadiyne,16-chloro- structure
Product Name:5,9-Hexadecadiyne,16-chloro-
CAS No:58444-07-8
MF:C16H25Cl
MW:252.822704076767
CID:369519
PubChem ID:94048
Update Time:2025-04-19
5,9-Hexadecadiyne,16-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 5,9-Hexadecadiyne,16-chloro-
- 16-chlorohexadeca-5,9-diyne
- 16-Chloro-5,9-hexadecadiyne
- DTXSID0069250
- 4RGV3VL3B3
- EINECS 261-255-3
- 58444-07-8
- NS00033926
- 5,9-Hexadecadiyne, 16-chloro-
-
- Inchi： 1S/C16H25Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-4,7-8,11-16H2,1H3
- InChI Key： KALOSERCJZNJMW-UHFFFAOYSA-N
- SMILES： ClCCCCCCC#CCCC#CCCCC
Computed Properties
- Exact Mass: 252.16465
- Monoisotopic Mass: 252.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.934
- Boiling Point: 346.7°Cat760mmHg
- Flash Point: 158.2°C
- Refractive Index: 1.481
- PSA: 0
5,9-Hexadecadiyne,16-chloro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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